Cas no 1806260-78-5 (2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid)

2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid is a fluorinated pyridine derivative with a unique substitution pattern, combining fluorine, iodine, and trifluoromethoxy functional groups. Its structure offers distinct reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The presence of an iodine atom provides a handle for further functionalization via cross-coupling reactions, while the trifluoromethoxy group enhances lipophilicity and metabolic stability. The acetic acid moiety allows for derivatization or salt formation, improving solubility. This compound is particularly useful in the development of bioactive molecules, where its fluorinated and iodinated components contribute to enhanced binding affinity and selectivity. Its versatility makes it a key intermediate in medicinal chemistry and material science applications.

2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid structure

1806260-78-5 structure

Product Name:2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid

CAS No:1806260-78-5

MF:C₉H₆F₄INO₃

MW:379.046928882599

CID:4837514

Update Time:2025-05-19

2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid
- Inchi： 1S/C9H6F4INO3/c10-3-5-8(14)6(18-9(11,12)13)1-4(15-5)2-7(16)17/h1H,2-3H2,(H,16,17)
- InChI Key： VYIMPGSNUWOZPY-UHFFFAOYSA-N
- SMILES： IC1C(=CC(CC(=O)O)=NC=1CF)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 302
XLogP3: 2.4
Topological Polar Surface Area: 59.4

2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029089059-1g	2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid	1806260-78-5	97%	1g	$1,519.80	2022-03-31

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Additional information on 2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid

Research Brief on 2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1806260-78-5)

In recent years, the compound 2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1806260-78-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluoromethyl and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The presence of iodine in its structure further enhances its utility as a versatile intermediate in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid, aiming to improve its bioavailability and target specificity. Advanced techniques such as high-throughput screening (HTS) and computational modeling have been employed to elucidate its binding mechanisms with key biological targets. Preliminary results indicate that this compound exhibits high affinity for certain kinases and G-protein-coupled receptors (GPCRs), making it a candidate for further investigation in oncology and neurological disorders.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated the compound's efficacy in inhibiting a specific kinase pathway implicated in tumor growth. The study utilized in vitro and in vivo models to validate the compound's therapeutic potential, reporting a significant reduction in tumor size with minimal off-target effects. These findings underscore the compound's potential as a lead candidate for anticancer drug development.

In addition to its therapeutic applications, 2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid has also been explored for its role in diagnostic imaging. The iodine moiety in its structure allows for radiolabeling, enabling its use in positron emission tomography (PET) imaging. Recent advancements in radiochemistry have facilitated the synthesis of radiolabeled derivatives, which are being tested for their ability to visualize specific disease biomarkers in preclinical models.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, pharmacokinetics, and potential toxicity need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials. Future studies should also explore its potential in combination therapies and personalized medicine approaches.

In conclusion, 2-(Fluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, from therapeutics to diagnostics, highlight its versatility and potential impact on modern medicine. Continued investigation into its mechanisms of action and optimization of its chemical properties will be crucial for unlocking its full therapeutic potential.